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Compound of Interest

Compound Name: 3,5-Dichloro-4-pyridinecarbonitrile

Cat. No.: B128884

An In-depth Technical Guide to the Physical Properties of 3,5-Dichloro-4-pyridinecarbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3,5-Dichloro-4-pyridinecarbonitrile (CAS Number: 153463-65-1). The
information is compiled from various sources to assist researchers and professionals in its
handling, characterization, and application in scientific research and drug development.

Chemical Identity and Structure

o |[UPAC Name: 3,5-dichloropyridine-4-carbonitrile

Synonyms: 3,5-Dichloroisonicotinonitrile

Molecular Formula: CeH2CI2N2[1][2]

Molecular Weight: 173.00 g/mol [1][2][3]

CAS Number: 153463-65-1[2][3]

Summary of Physical Properties

The following table summarizes the key physical properties of 3,5-Dichloro-4-
pyridinecarbonitrile.
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Property Value Source(s)

White to off-white
Appearance _ _ [1][4]
solid/crystalline powder

_ _ 104 - 108 °C115 - 119 °C
Melting Point ) [11[3]
(literature)

Boiling Point Data not readily available

Low solubility in water.Soluble
B in organic solvents such as
Solubility _ [1][4]
dichloromethane and

chloroform.

Odor Odorless or very faint [1]

Stable under normal
Stability conditions. Reactive with [1]

strong acids and bases.

Experimental Protocols for Physical Property
Determination

While specific experimental reports for 3,5-Dichloro-4-pyridinecarbonitrile are not detailed in
the provided search results, the following are standard laboratory protocols for determining the
key physical properties mentioned.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. The capillary method is a common and reliable
technique.

o Sample Preparation: A small amount of finely powdered, dry 3,5-Dichloro-4-
pyridinecarbonitrile is packed into a capillary tube (sealed at one end) to a height of 2-3
mm.

o Apparatus: A calibrated melting point apparatus (e.g., a Thiele tube with oil or an automated
digital instrument) is used.
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e Procedure:
o The capillary tube is placed in the apparatus.

o The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature at which the first liquid appears (onset of melting) and the temperature at
which the entire sample becomes a clear liquid (completion of melting) are recorded. This
range is the melting point.

» Purity Indication: A sharp melting point range (e.g., 0.5-1 °C) is indicative of a high-purity
compound. A broad range suggests the presence of impurities.

Solubility Assessment

A qualitative assessment of solubility is fundamental for handling and reaction setup.

e Solvent Selection: A range of solvents of varying polarities is chosen (e.g., water, ethanol,
dichloromethane, chloroform, hexane).

e Procedure:

[¢]

A small, measured amount of 3,5-Dichloro-4-pyridinecarbonitrile (e.g., 10 mg) is added
to a test tube.

[¢]

A measured volume of the solvent (e.g., 1 mL) is added.

[e]

The mixture is agitated (vortexed or shaken) at a controlled temperature (e.g., room
temperature).

[¢]

Visual observation is used to classify solubility as soluble, partially soluble, or insoluble.

e Quantitative Measurement: For precise solubility, a saturated solution is prepared,
equilibrated, and the concentration of the dissolved solid is determined using techniques like
UV-Vis spectroscopy or HPLC after filtration.

Spectroscopic Characterization
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Spectroscopic methods are essential for confirming the chemical structure.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the hydrogen and carbon framework of the molecule, confirming
the connectivity and chemical environment of atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups. For 3,5-Dichloro-4-pyridinecarbonitrile, a characteristic peak for the nitrile group
(C=N) would be expected around 2220-2240 cm™1,

o Mass Spectrometry (MS): Mass spectrometry determines the molecular weight of the
compound and can provide information about its isotopic distribution, which is characteristic
for chlorine-containing compounds (due to 3>Cl and 3’Cl isotopes).

Workflow and Logical Diagrams

The following diagram illustrates a typical workflow for the physical and structural
characterization of a chemical compound like 3,5-Dichloro-4-pyridinecarbonitrile.
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Caption: Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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